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Compound of Interest

Compound Name: 1-Propoxydodecane

Cat. No.: B3068646

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 1-
Propoxydodecane (CAS No. 68409-59-6). The information is compiled for use in research,
chemical synthesis, and drug development contexts where understanding the physical
characteristics of this long-chain ether is crucial.

Core Physical and Chemical Data

1-Propoxydodecane is an organic compound classified as an ether. Its molecular structure,
consisting of a propyl group and a dodecyl group linked by an oxygen atom, dictates its
physical properties.
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Property Value Source(s)
Molecular Formula C15H320 [1]
Molecular Weight 228.42 g/mol [1]

Density 0.808 g/cm? [1112][3]
Boiling Point 276.3 °C at 760 mmHg [1112]
Refractive Index 1.432 [1][2]
Vapour Pressure 0.00815 mmHg at 25°C [2]

Flash Point 105.7 °C [1]

Solubility Profile

Specific quantitative solubility data for 1-Propoxydodecane is not readily available in
published literature. However, based on its molecular structure—a long nonpolar alkyl chain
(dodecyl group) and a less polar ether linkage—its solubility can be predicted based on the
"like dissolves like" principle.

o Water Solubility: Due to the dominance of the large, nonpolar C12H25 hydrocarbon chain, 1-
Propoxydodecane is expected to be essentially insoluble in water. While the ether oxygen
can act as a hydrogen bond acceptor, this is insufficient to overcome the hydrophobicity of
the long alkyl chain.[2]

» Organic Solvent Solubility: It is anticipated to be soluble in a wide range of nonpolar organic
solvents such as alkanes (e.g., hexane), aromatic hydrocarbons (e.g., toluene), and
chlorinated solvents (e.g., dichloromethane). It is also expected to be soluble in other ethers
(e.g., diethyl ether) and alcohols with longer carbon chains.

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of 1-
Propoxydodecane from a primary research article are not available in the public domain. The
data presented above is sourced from chemical supplier databases. Below are generalized,
standard methodologies for the determination of these key physical properties.
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Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. A common laboratory method for its determination is distillation.
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General Workflow for Boiling Point Determination

Apparatus Setup

[Place liquid sample in a distillation flask with boiling chips)

:

[Assemble distillation apparatus (flask, condenser, receiving ﬂask))

v

Ensert a calibrated thermometer into the distillation head]

Measurement

[Gently heat the distillation ﬂask]

Gecord the temperature when the liquid boils and a stable ring of condensate forms on the thermometer bula

Gecord the atmospheric pressure]

Data Correctiop (if necessary)

Gatmospheric pressure is not 760 mmHg, apply a pressure correction (e.g., using a nomographa
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General Workflow for Boiling Point Determination
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Determination of Density

Density is the mass per unit volume of a substance. It is typically measured using a

pycnometer or a digital density meter.

Calibration: The volume of a clean, dry pycnometer is determined by filling it with a reference
substance of known density (e.g., deionized water) at a specific temperature and weighing it.

Sample Measurement: The pycnometer is emptied, dried, and filled with 1-
Propoxydodecane.

Weighing: The mass of the pycnometer containing the sample is measured.

Calculation: The density is calculated by dividing the mass of the sample by the calibrated
volume of the pycnometer.

Determination of Refractive Index

The refractive index is a dimensionless number that describes how fast light travels through the

material. It is measured using a refractometer (e.g., an Abbé refractometer).

Calibration: The refractometer is calibrated using a standard with a known refractive index
(e.g., distilled water).

Sample Application: A few drops of 1-Propoxydodecane are placed on the prism of the
refractometer.

Measurement: The prism is closed, and the instrument is adjusted until the dividing line
between the light and dark fields is sharp and centered. The refractive index is then read

from the scale.

Temperature Control: The temperature is controlled and recorded, as the refractive index is
temperature-dependent.

Structure-Property Relationships

The physical properties of 1-Propoxydodecane are a direct consequence of its molecular

structure. The following diagram illustrates these relationships.
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Structure-Property Relationships of 1-Propoxydodecane

Molecular Structure
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Structure-Property Relationships

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3068646#physical-properties-of-1-propoxydodecane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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